N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C17H14F2N2O3S2/c18-11-9-13(19)16-14(10-11)25-17(21-16)20-15(22)7-4-8-26(23,24)12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8H2,(H,20,21,22)
• InChI Key: UIHYWFKMBBSGKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C17H14F2N2O3S2
• Molecular Weight: 396.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known by its chemical name, DFB.

Scientific Research Applications

Solar Cell Technology

The ionic liquid BuPyIm-TFSI, which shares a similarity in the incorporation of sulfur and nitrogen atoms as seen in thiazole derivatives, has been used as a dual-functional additive to improve the electrical properties of the hole-transporting material (HTM) in perovskite solar cells. This additive enhances HTM conductivity and reduces the solar cell's dark current, significantly increasing power conversion efficiency (Hong Zhang et al., 2014).

Antimicrobial Activity

A variety of compounds synthesized from related thiazole derivatives have demonstrated significant antibacterial and antifungal activities. These compounds were synthesized using environmentally benign procedures under microwave irradiation, showcasing the potential of thiazole-containing molecules in developing new antimicrobial agents (J. Raval et al., 2012).

Antiproliferative Activity

Dibenzothiazines, a group related to thiazole derivatives, have shown promising antiproliferative activity against a panel of six human solid tumor cell lines. This discovery highlights the dibenzothiazine core as a novel building block for antitumor agents targeting tubulin dynamics (Walter D. Guerra et al., 2021).

Catalysis

Compounds structurally related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide have been utilized as catalysts in chemical synthesis. For instance, scandium trifluoromethanesulfonate serves as an extremely active Lewis acid catalyst for acylating alcohols with acid anhydrides, demonstrating the versatility of sulfur-containing compounds in catalysis (K. Ishihara et al., 1996).

Fluorescent Probes

The design of fluorescent probes for selective discrimination of thiophenols over aliphatic thiols showcases the application of thiazole derivatives in developing sensitive and selective detection techniques, crucial for environmental and biological sciences (Z. Wang et al., 2012).